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Compound of Interest

Compound Name: Isoquinolin-5-amine hydrochloride

Cat. No.: B172502 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for isoquinolin-5-amine hydrochloride is not

readily available in public databases. This guide is compiled based on the safety information for

the free base, isoquinolin-5-amine, as the toxicological properties are expected to be similar.

The hydrochloride salt may exhibit different physical and chemical properties, such as solubility

and stability. All safety and handling procedures should be conducted with this in mind, and a

comprehensive risk assessment should be performed by qualified personnel before use.

Chemical and Physical Properties
This section summarizes the known properties of isoquinolin-5-amine. Data for the

hydrochloride salt may vary.

Property Value Source

Molecular Formula C₉H₈N₂ PubChem[1]

Molecular Weight 144.17 g/mol PubChem[1]

Appearance Light Yellow Solid Pharmaffiliates[2]

Melting Point 128 °C PubChem[1]

Solubility 1.4 µg/mL (in water at pH 7.4) PubChem[1]

LogP (Octanol/Water) 1.817 Cheméo[3]

Storage Temperature 2-8°C, Refrigerator Pharmaffiliates[2]
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Hazard Identification and Classification
The hazard classification for isoquinolin-5-amine is based on the Globally Harmonized System

(GHS) and is provided by multiple suppliers to the ECHA C&L Inventory.[1]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

2A alt text Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity

(Single

Exposure)

3 alt text Warning

H335: May

cause respiratory

irritation[1]

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[4]

Wash hands and any exposed skin thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage is in a refrigerator at 2-8°C.[2]

Store locked up.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific tasks

being performed.[5]
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Hazard Assessment

PPE Selection

Start: New Task or Substance

Review SDS and Conduct Risk Assessment
(Inhalation, Skin/Eye Contact, Ingestion)

Eye Protection

Eye Hazard?

Skin & Body Protection

Skin Hazard?

Respiratory Protection

Inhalation Hazard?

Chemical Splash Goggles

Yes

Chemically Resistant Gloves
(e.g., Nitrile, Neoprene)

Yes

NIOSH-approved Respirator
(e.g., N95 for dusts)

Yes (outside of fume hood)

Not Required if in Fume Hood

No (used in fume hood)

Face Shield (in addition to goggles)

Splash/Explosion Risk?

Final PPE Ensemble Selected

Lab Coat / Chemical Apron

Click to download full resolution via product page

Caption: PPE Selection Workflow based on Hazard Assessment.

Emergency Procedures
First Aid Measures
A systematic approach to first aid is crucial in the event of an exposure.
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Exposure Scenarios & Immediate Actions

Chemical Exposure Occurs

Identify Exposure Route

Inhalation

Inhaled

Skin Contact

On Skin

Eye Contact

In Eyes

Ingestion

Swallowed

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First Aid Decision Workflow for Chemical Exposure.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation and contact with the substance.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.[6]

Place the spilled material into a suitable, closed container for disposal.[6]

Clean the spill area with a wet cloth or paper towels and place them in the disposal

container.

Dispose of the waste in accordance with local, regional, and national regulations.

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines for assessing the hazards

associated with isoquinolin-5-amine. These tests should only be conducted by trained

professionals in a certified facility.

OECD Test Guideline 423: Acute Oral Toxicity (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity of a substance.[7][8][9][10]

Principle: A stepwise procedure using a limited number of animals (typically rats) per step.

The outcome of each step determines the dose for the next step. The goal is to identify a

dose range that causes mortality or evident toxicity.

Methodology:
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Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.[7]

Dosing: The test substance is administered in a single oral dose. The starting dose is

selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on

any existing information.

Procedure: The test proceeds in steps using 3 animals per step. The outcome (number of

animals with signs of toxicity or mortality) determines if the next step is needed, which

could involve dosing another 3 animals at a higher or lower dose level.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The substance is classified into a GHS category based on the number of

animals affected at specific dose levels.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline describes the procedure to assess the potential of a substance to cause skin

irritation or corrosion.[11][12][13][14]

Principle: The substance is applied to the skin of an experimental animal (typically an albino

rabbit) for a defined period. The skin is then observed for signs of erythema (redness) and

edema (swelling).[12]

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is removed from a

small area on the back of the animal.[12]

Application: A small amount (e.g., 0.5 g of the solid) is applied to the prepared skin and

covered with a gauze patch.

Exposure: The patch is left in place for up to 4 hours.
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Observation: After the patch is removed, the skin is examined for erythema and edema at

specified intervals (e.g., 1, 24, 48, and 72 hours). The reactions are scored.

Endpoint: The substance is classified as an irritant based on the severity and reversibility

of the observed skin reactions.
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Observation & Scoring

Start: OECD TG 404

Animal Preparation
(Albino Rabbit, Fur Clipping)

Apply 0.5g of Substance
to a ~6 cm² Area of Skin

Cover with Gauze Patch
and Secure

4-Hour Exposure Period

Remove Patch

Observe and Score at 1 Hour

Observe and Score at 24 Hours

Observe and Score at 48 Hours

Observe and Score at 72 Hours

Data Analysis
(Mean Scores for Erythema/Edema)

Classification
(Irritant vs. Non-Irritant)

Classified as Skin Irritant

Yes

Classified as Non-Irritant

No

Click to download full resolution via product page

Caption: Experimental Workflow for OECD Test Guideline 404.
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OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to cause eye irritation or corrosion.[15][16][17]

[18][19]

Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an

experimental animal (typically an albino rabbit). The eye is then observed for effects on the

cornea, iris, and conjunctiva.[16][18]

Methodology:

Animal Selection: Healthy adult albino rabbits are used.

Application: A small amount of the substance (e.g., a volume of 0.1 mL or 0.1 g) is placed

into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eye is examined for ocular reactions at 1, 24, 48, and 72 hours after

application. The responses are scored. The observation period may be extended up to 21

days to assess reversibility.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions. The use of analgesics and anesthetics is recommended to minimize pain and

distress for the animal.[17]

Stability and Reactivity
Reactivity: No specific data is available for isoquinolin-5-amine hydrochloride. As a

general precaution, it should be considered stable under recommended storage conditions.

Chemical Stability: Stable under normal temperatures and pressures.

Possibility of Hazardous Reactions: No hazardous reactions have been reported.

Conditions to Avoid: Incompatible products, dust generation, excess heat.

Incompatible Materials: Strong oxidizing agents.
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.

Disposal Considerations
Waste Disposal: Dispose of this material and its container at a licensed hazardous-waste

disposal facility. Waste material should not be mixed with other waste and should be left in its

original container. Disposal must be in accordance with all applicable federal, state, and local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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